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Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive analysis of the cross-reactivity and specificity of (+/-)-Terreic acid as a kinase

inhibitor. By objectively comparing its performance with the well-established Bruton's tyrosine

kinase (Btk) inhibitor, Ibrutinib, and providing supporting experimental data, this guide serves

as a valuable resource for assessing its potential in drug discovery and chemical biology.

(+/-)-Terreic acid (TA), a natural product isolated from the fungus Aspergillus terreus, has been

identified as a selective inhibitor of Bruton's tyrosine kinase (Btk), a non-receptor tyrosine

kinase crucial for B-cell development and activation[1][2]. Its unique quinone epoxide structure

suggests a potential for covalent interactions with its targets, raising important questions about

its specificity and cross-reactivity across the human kinome[1]. This guide delves into the

available data to provide a clear comparison of TA with the FDA-approved Btk inhibitor,

Ibrutinib, a cornerstone in the treatment of various B-cell malignancies.

Comparative Kinase Inhibition Profile
A thorough understanding of a kinase inhibitor's selectivity is paramount to predicting its

therapeutic window and potential off-target effects. While comprehensive kinome-wide

screening data for (+/-)-Terreic acid is not publicly available, existing studies have established
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its primary target and highlighted its selectivity over several other kinases. In contrast, the

selectivity profile of Ibrutinib has been extensively characterized.

Key Observations:

Primary Target: Both (+/-)-Terreic acid and Ibrutinib target Bruton's tyrosine kinase (Btk).

Selectivity of (+/-)-Terreic Acid: TA has been shown to be a selective inhibitor of Btk with an

IC50 for the inhibition of the PKC-Btk PH domain interaction of approximately 100 µM in vitro

and an IC50 range of 3–15 μM for its effects in mast cells. It displays minimal to no inhibitory

activity against a limited panel of other kinases including Lyn, Syk, protein kinase C (PKC)

isoforms (α, βI, βII), protein kinase A (PKA), casein kinase I, ERK1, ERK2, and p38 kinases.

Cross-Reactivity of Ibrutinib: Ibrutinib, while a potent Btk inhibitor, is known to have a broader

kinase inhibition profile. It demonstrates significant off-target activity against other kinases,

including but not limited to TEC family kinases, EGFR, JAK3, and HER2[3][4]. This cross-

reactivity is linked to some of the adverse effects observed in clinical use[3][4].

Below is a table summarizing the available quantitative data on the inhibitory activity of (+/-)-
Terreic acid and a selection of data for Ibrutinib against various kinases.
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Kinase Target (+/-)-Terreic Acid Inhibition Ibrutinib Inhibition

Btk IC50: ~3-15 µM (cellular) IC50: ~0.5 nM (biochemical)

Lyn No significant inhibition Moderate Inhibition

Syk No significant inhibition Moderate Inhibition

PKCα No significant inhibition -

PKCβI No significant inhibition -

PKCβII No significant inhibition -

PKA No significant inhibition -

Casein Kinase I No significant inhibition -

ERK1 No significant inhibition -

ERK2 No significant inhibition -

p38 No significant inhibition -

EGFR - IC50: ~10 nM

ITK - IC50: ~10 nM

TEC - IC50: ~71 nM

JAK3 - IC50: ~16 nM

Note: The presented data is

compiled from various sources

and assay conditions may

differ. A direct head-to-head

comparison in a

comprehensive kinase panel is

not available for (+/-)-Terreic

acid.

Signaling Pathways and Mechanism of Action
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(+/-)-Terreic acid inhibits Btk by a distinct mechanism, interfering with the interaction between

Protein Kinase C (PKC) and the Pleckstrin Homology (PH) domain of Btk. This interaction is

crucial for the activation and downstream signaling of Btk. The following diagram illustrates the

Btk signaling pathway and the proposed point of intervention by (+/-)-Terreic acid.
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Caption: Btk signaling pathway and the inhibitory action of (+/-)-Terreic Acid.

Experimental Protocols
To ensure the reproducibility and critical evaluation of the presented data, this section outlines

detailed methodologies for key experiments used in assessing kinase inhibitor specificity and

cross-reactivity.

In Vitro Btk Kinase Inhibition Assay (ADP-Glo™ Assay)
This assay quantifies the amount of ADP produced during a kinase reaction, which is directly

proportional to the kinase activity.
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Materials:

Recombinant human Btk enzyme

Poly-Glu-Tyr (4:1) substrate

ATP

Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

(+/-)-Terreic acid or other test compounds

ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 384-well plates

Procedure:

Compound Preparation: Prepare serial dilutions of (+/-)-Terreic acid in DMSO. Further dilute

in kinase reaction buffer to the desired final concentrations.

Kinase Reaction:

Add 2.5 µL of the test compound solution to the wells of a 384-well plate.

Add 5 µL of a mixture containing Btk enzyme and substrate to each well.

Initiate the reaction by adding 2.5 µL of ATP solution. The final reaction volume is 10 µL.

Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

ADP Detection:

Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.

Incubate at room temperature for 40 minutes.
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Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate

a luminescent signal.

Incubate at room temperature for 30 minutes.

Data Acquisition: Measure the luminescence using a plate reader.

Data Analysis: Calculate the percentage of inhibition relative to a DMSO control and

determine the IC50 value by fitting the data to a dose-response curve.

Kinase Panel Screening (Conceptual Workflow)
To assess the broader selectivity of a kinase inhibitor, a comprehensive screening against a

large panel of kinases is performed. The following diagram illustrates a typical workflow for

such a screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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